Cas no 1780688-94-9 (Dimethyl-1H-1,2,3-triazole-5-sulfonyl chloride)

• Product Name: Dimethyl-1H-1,2,3-triazole-5-sulfonyl chloride
• CAS No: 1780688-94-9
• MF: C₄H₆ClN₃O₂S
• MW: 195.627337932587
• CID: 5707154
• PubChem ID: 105449585
• Update Time: 2025-07-20

Dimethyl-1H-1,2,3-triazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Dimethyl-1H-1,2,3-triazole-5-sulfonyl chloride
• Dimethyl-1H-1,2,3-triazole-5-sulfonylchloride
• 1780688-94-9
• EN300-702764
• 1H-1,2,3-Triazole-5-sulfonyl chloride, 1,4-dimethyl-

• Inchi： 1S/C4H6ClN3O2S/c1-3-4(11(5,9)10)8(2)7-6-3/h1-2H3
• InChI Key： OTMZSAIXJKXVSM-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)N=NN1C)(=O)=O

Computed Properties

• Exact Mass: 194.9869253g/mol
• Monoisotopic Mass: 194.9869253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 338.1±44.0 °C(Predicted)
• pka: -3.75±0.10(Predicted)